Cas no 1428365-82-5 (1-(2-phenylethyl)-3-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}urea)

1-(2-phenylethyl)-3-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}urea structure
1428365-82-5 structure
Product Name:1-(2-phenylethyl)-3-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}urea
CAS No:1428365-82-5
MF:C17H19N5OS
MW:341.430661439896
CID:6275301
PubChem ID:71802235
Update Time:2025-07-28

1-(2-phenylethyl)-3-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-phenylethyl)-3-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}urea
    • F6403-3157
    • 1-(2-phenylethyl)-3-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]urea
    • 1-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-3-phenethylurea
    • 1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
    • VU0547113-1
    • 1428365-82-5
    • AKOS024553948
    • CCG-346704
    • Inchi: 1S/C17H19N5OS/c23-16(18-10-7-14-5-2-1-3-6-14)19-11-8-15-13-24-17(21-15)22-12-4-9-20-22/h1-6,9,12-13H,7-8,10-11H2,(H2,18,19,23)
    • InChI Key: PRFOSBWLDWQKHQ-UHFFFAOYSA-N
    • SMILES: S1C(N2C=CC=N2)=NC(=C1)CCNC(NCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 341.13103142g/mol
  • Monoisotopic Mass: 341.13103142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 100Ų

1-(2-phenylethyl)-3-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6403-3157-2μmol
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
2μmol
$57.0 2023-09-09
Life Chemicals
F6403-3157-5μmol
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
5μmol
$63.0 2023-09-09
Life Chemicals
F6403-3157-10μmol
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
10μmol
$69.0 2023-09-09
Life Chemicals
F6403-3157-20μmol
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
20μmol
$79.0 2023-09-09
Life Chemicals
F6403-3157-1mg
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
1mg
$54.0 2023-09-09
Life Chemicals
F6403-3157-2mg
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
2mg
$59.0 2023-09-09
Life Chemicals
F6403-3157-3mg
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
3mg
$63.0 2023-09-09
Life Chemicals
F6403-3157-4mg
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
4mg
$66.0 2023-09-09
Life Chemicals
F6403-3157-5mg
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
5mg
$69.0 2023-09-09
Life Chemicals
F6403-3157-10mg
1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea
1428365-82-5
10mg
$79.0 2023-09-09

Additional information on 1-(2-phenylethyl)-3-{2-2-(1H-pyrazol-1-yl)-1,3-thiazol-4-ylethyl}urea

1-(2-Phenylethyl)-3-{2-[2-(1H-Pyrazol-1-yl)-1,3-Thiazol-4-yl]Ethyl}Urea: A Comprehensive Overview

The compound 1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea is a highly specialized chemical entity that has garnered significant attention in the field of biopharmaceutical research. This compound belongs to a class of molecules known for their unique structural features and potential applications in drug discovery. Its complex structure combines elements from various heterocyclic systems, including pyrazoles, thiazoles, and ureas, making it a subject of interest for researchers exploring heterocyclic chemistry and medicinal chemistry.

The compound's IUPAC name, 1-(2-phenylethyl)-3-{2-[2-(1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}urea, reveals its intricate architecture. Key components include:

  • A urea moiety as the central functional group.
  • A 2-phenylethyl group attached to the nitrogen of the urea.
  • A thiazole ring substituted with a pyrazol-1-yl group at position 2 and connected via an ethyl chain to the carbonyl carbon of the urea.

These structural elements contribute to the compound's potential for bioavailability, target binding affinity, and selectivity, which are critical factors in drug development. Recent studies have highlighted the importance of such heterocyclic compounds in addressing challenging biological targets, particularly in the areas of cancer and infectious diseases.

In the realm of biomedical research, this compound has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in various cellular processes, including signal transduction and cell proliferation. The development of potent and selective kinase inhibitors is a major focus in the pharmaceutical industry, as they hold promise for treating diseases such as cancer, inflammatory disorders, and viral infections.

The incorporation of the pyrazole ring into the structure adds an additional layer of complexity and functionality. Pyrazoles are known for their ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance a compound's binding affinity to its target protein. Similarly, the thiazole moiety contributes to the compound's lipophilicity and metabolic stability, both of which are important for achieving favorable pharmacokinetic profiles.

Recent advancements in s medicinal chemistry have emphasized the importance of optimizing molecular properties such as solubility, permeability, and clearance. The design of this compound reflects these considerations, with its balanced combination of polar and non-polar groups enabling efficient absorption and distribution within biological systems.

In preclinical studies, this compound has demonstrated promising activity against various enzymatic targets, including protein kinases and acetylcholinesterase. Its ability to inhibit these enzymes with high selectivity suggests potential applications in the treatment of conditions such as Alzheimer's disease, where cholinergic dysfunction plays a central role.

The synthesis of this compound involves a multi-step process that combines various organic transformations, including coupling reactions and cyclization steps. The use of efficient catalysts and reagents is critical to achieving high yields and maintaining the integrity of the molecule's sensitive functional groups.

Looking ahead, further research into this compound's mechanism of action, dose-response relationship, and safety profile will be essential for advancing its development as a therapeutic agent. Collaborative efforts between academia and industry will be key to unlocking its full potential and translating it into clinical applications.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent